An In-depth Technical Guide to the Physicochemical Properties of 1,1-Difluoroethane (HFC-152a)
An In-depth Technical Guide to the Physicochemical Properties of 1,1-Difluoroethane (HFC-152a)
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,1-Difluoroethane, a hydrofluorocarbon (HFC) commonly known as HFC-152a, is a colorless and odorless gas at standard conditions.[1][2] It is recognized for its applications as a refrigerant, a propellant in aerosol sprays, and in the production of various chemicals.[1][3] This technical guide provides a comprehensive overview of the core physicochemical properties of 1,1-Difluoroethane, offering valuable data and experimental context for professionals in research and development.
Molecular and Physical Properties
The fundamental molecular and physical characteristics of 1,1-Difluoroethane are summarized in the table below. These properties are crucial for understanding its behavior in various applications and for ensuring safe handling and storage.
| Property | Value |
| Molecular Formula | C₂H₄F₂[1][2][4] |
| Molecular Weight | 66.05 g/mol [2][5][6] |
| Boiling Point | -24.7 °C (-12.5 °F; 248.5 K)[3] |
| Melting Point | -117 °C (-179 °F; 156 K)[3][5] |
| Density (liquid) | 0.90 g/mL at 25 °C[3] |
| Vapor Density | 2.3 (Air = 1)[5] |
Thermodynamic and Safety Properties
The thermodynamic and safety data for 1,1-Difluoroethane are essential for designing and operating systems that utilize this compound, as well as for implementing appropriate safety protocols.
| Property | Value |
| Vapor Pressure | 536 kPa (4020 mmHg) at 21.1 °C[3] |
| Critical Temperature | 113.5 °C (236.3 °F; 386.7 K)[5] |
| Critical Pressure | 44.37 atm (652 psia)[5] |
| Solubility in Water | 0.54% at 0 °C[3] |
| Flash Point | < -50 °C (< -58 °F)[2] |
| Autoignition Temperature | 455 °C (851 °F)[2] |
| Lower Flammability Limit | 3.7%[7] |
| Upper Flammability Limit | 18%[7] |
Experimental Protocols
The determination of the physicochemical properties of liquefied gases like 1,1-Difluoroethane requires specialized experimental techniques. Below are detailed methodologies for key experiments.
Boiling Point Determination (Capillary Method)
The capillary method is a common technique for determining the boiling point of a liquid, especially for small sample volumes.
Apparatus:
-
Thiele tube
-
Thermometer
-
Capillary tube (sealed at one end)
-
Small test tube
-
Heating source (e.g., Bunsen burner)
-
Mineral oil
Procedure:
-
A small amount of the liquid sample is placed in the small test tube.
-
The capillary tube is inverted and placed into the test tube with the sample.
-
The test tube is attached to the thermometer.
-
The assembly is placed in a Thiele tube filled with mineral oil.
-
The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and exit as a stream of bubbles.
-
The heating is discontinued, and the apparatus is allowed to cool.
-
The boiling point is the temperature at which the liquid is drawn into the capillary tube.[8]
Vapor Pressure Measurement (Static Method)
The static method is a direct way to measure the vapor pressure of a substance at a given temperature.
Apparatus:
-
Equilibrium cell
-
Pressure transducer
-
Temperature sensor (e.g., platinum resistance thermometer)
-
Vacuum pump
-
Constant temperature bath
Procedure:
-
The sample is introduced into the equilibrium cell.
-
The cell is evacuated to remove any air or other non-condensable gases.
-
The cell is immersed in a constant temperature bath to bring the sample to the desired temperature.
-
Once thermal equilibrium is reached, the pressure inside the cell, which is the vapor pressure of the substance, is measured using the pressure transducer.
-
This process is repeated at different temperatures to obtain a vapor pressure curve.
Density Measurement (Vibrating Tube Densitometer)
A vibrating tube densitometer provides a precise method for measuring the density of liquids and gases.
Apparatus:
-
Vibrating tube densitometer
-
Thermostat
-
Pressure-resistant sample cell
Procedure:
-
The sample is introduced into a U-shaped tube inside the densitometer.
-
The tube is electronically excited to vibrate at its natural frequency.
-
The frequency of vibration is dependent on the mass of the tube and its contents.
-
By measuring the change in the resonant frequency when the tube is filled with the sample compared to when it is empty, the density of the sample can be accurately calculated.[1]
-
Measurements can be performed at various temperatures and pressures.
Logical Relationships of 1,1-Difluoroethane Properties and Hazards
The following diagram illustrates the key relationships between the physicochemical properties of 1,1-Difluoroethane, its primary uses, and associated hazards.
Caption: Key properties, applications, and hazards of 1,1-Difluoroethane.
References
- 1. docs.lib.purdue.edu [docs.lib.purdue.edu]
- 2. phillysim.org [phillysim.org]
- 3. researchgate.net [researchgate.net]
- 4. Solubility of Gases in Water: Part 1 – Campbell Tip of the Month [jmcampbell.com]
- 5. "Method of Measuring the Vapor Pressure and Concentration of Fluids usi" by Momin Elhadi Abdalla and Siddharth Pannir [docs.lib.purdue.edu]
- 6. books.rsc.org [books.rsc.org]
- 7. scribd.com [scribd.com]
- 8. chem.libretexts.org [chem.libretexts.org]
